![molecular formula C11H13NO B1360154 4-(1-Pyrrolidinyl)benzaldehyde CAS No. 51980-54-2](/img/structure/B1360154.png)
4-(1-Pyrrolidinyl)benzaldehyde
Overview
Description
4-(1-Pyrrolidinyl)benzaldehyde is a chemical compound with the molecular formula C11H13NO . It has an average mass of 175.227 Da and a monoisotopic mass of 175.099716 Da . It is also known by other names such as 4-(1-Pyrrolidino)benzaldehyde, 4-(1-Pyrrolidinyl)benzaldehyd, and 4-Pyrrolidin-1-ylbenzaldehyde .
Synthesis Analysis
A novel diamine monomer, 4-[4-(1-pyrrolidinyl)phenyl]-2,6-bis(4-amino-phenyl)pyridine (PPAP), was synthesized using this compound as a starting material . Another synthesis method involved the creation of 4-(pyrrolidin-1-yl)benzonitrile derivatives as selective androgen receptor modulators (SARMs) by optimizing the structure of previously reported 1-(4-cyano-1-naphthyl)-2,3-disubstituted pyrrolidine derivatives .Molecular Structure Analysis
The molecular structure of this compound consists of a benzaldehyde group attached to a pyrrolidine ring at the para position . The IUPAC Standard InChIKey for this compound is DATXHLPRESKQJK-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a solid substance with a yellow appearance . It has a molecular weight of 175.23 . The compound is considered to be harmful if swallowed, in contact with skin, or if inhaled .Scientific Research Applications
Synthesis in Anticancer Drug Development
4-(1-Pyrrolidinyl)benzaldehyde, as a water-soluble aldehyde, is an important intermediate in the synthesis of small molecule anticancer drugs. Its synthesis from commercially available terephthalaldehyde involves steps like acetal reaction, nucleophilic reaction, and hydrolysis reaction, yielding high total yields. This compound is key in developing new antitumor drugs with improved selectivity, efficiency, and safety (Zhang, Cao, Xu, & Wang, 2018).
Use in Macrocycle Synthesis
The compound plays a role in the synthesis of calix[4]phyrin macrocycles, which are achieved through the reaction of benzaldehyde with pyrrole and further condensation with acetone under acid catalysis conditions. These macrocycles have potential applications in various fields, including materials science and pharmaceuticals (Bucher, Seidel, Lynch, Kral, & Sessler, 2000).
Electrosynthesis Applications
The electrochemical reduction of benzaldehyde, including this compound, has been studied in room-temperature ionic liquids. This research is significant for understanding the electrochemical behavior of benzaldehydes, which is relevant in various industrial and chemical synthesis processes (Doherty & Brooks, 2004).
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include washing thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
4-(1-Pyrrolidinyl)benzaldehyde, also known as 1-(4-Formylphenyl)pyrrolidine , is a compound with a pyrrolidino and benzaldehyde functional group It is commonly used as a building block in the synthesis of pharmaceuticals and agrochemicals , suggesting that its targets could be diverse depending on the specific derivative synthesized.
Mode of Action
Given its structure and its use as an intermediate in the synthesis of various compounds , it can be inferred that its mode of action would depend on the specific derivative and the target it is designed to interact with.
Biochemical Pathways
As an intermediate in the synthesis of various pharmaceuticals and agrochemicals , it is likely involved in a wide range of biochemical pathways, depending on the specific derivative and its intended target.
Pharmacokinetics
The physicochemical parameters of pyrrolidine, a core structure in this compound, have been studied . These studies suggest that pyrrolidine derivatives can have favorable ADME properties, contributing to good bioavailability .
Result of Action
One derivative, 4-(pyrrolidin-1-ylmethyl)benzaldehyde, has been noted as an important intermediate for small molecule anticancer drugs , suggesting that the effects of this compound and its derivatives could be significant and varied depending on the specific derivative and target.
Biochemical Analysis
Biochemical Properties
4-(1-Pyrrolidinyl)benzaldehyde plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it is known to interact with aldehyde dehydrogenase, an enzyme that catalyzes the oxidation of aldehydes to carboxylic acids. This interaction is crucial for the metabolism and detoxification of aldehydes in the body . Additionally, this compound can form Schiff bases with amino groups in proteins, leading to potential modifications in protein function and activity .
Cellular Effects
This compound has been shown to influence various cellular processes. It can affect cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to modulate the activity of certain transcription factors, leading to changes in gene expression . Furthermore, this compound can impact cellular metabolism by altering the activity of key metabolic enzymes, thereby influencing the overall metabolic flux within cells .
Molecular Mechanism
The molecular mechanism of action of this compound involves several key interactions at the molecular level. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, it has been reported to inhibit the activity of certain enzymes involved in aldehyde metabolism . Additionally, this compound can induce changes in gene expression by interacting with transcription factors and other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. It has been observed that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods . Long-term studies have shown that prolonged exposure to this compound can lead to changes in cellular function, including alterations in cell proliferation and differentiation .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to have minimal toxic effects and can modulate specific biochemical pathways . At higher doses, this compound can exhibit toxic effects, including hepatotoxicity and neurotoxicity . Threshold effects have been observed, indicating that there is a dose-dependent response to the compound .
Metabolic Pathways
This compound is involved in several metabolic pathways. It is primarily metabolized by aldehyde dehydrogenase, which converts it to the corresponding carboxylic acid . This metabolic conversion is crucial for the detoxification and elimination of the compound from the body. Additionally, this compound can influence metabolic flux by modulating the activity of key metabolic enzymes .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be transported across cell membranes via passive diffusion or facilitated transport mechanisms . Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation within specific cellular compartments .
Subcellular Localization
This compound exhibits specific subcellular localization patterns. It can be targeted to various cellular compartments, including the cytoplasm, nucleus, and mitochondria . The compound’s localization is influenced by targeting signals and post-translational modifications that direct it to specific organelles. This subcellular localization is crucial for its activity and function within the cell .
properties
IUPAC Name |
4-pyrrolidin-1-ylbenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO/c13-9-10-3-5-11(6-4-10)12-7-1-2-8-12/h3-6,9H,1-2,7-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DATXHLPRESKQJK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=CC=C(C=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40199942 | |
Record name | 4-(1-Pyrrolidinyl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40199942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
51980-54-2 | |
Record name | 4-(1-Pyrrolidinyl)benzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=51980-54-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(1-Pyrrolidinyl)benzaldehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0051980542 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-(1-Pyrrolidinyl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40199942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(1-pyrrolidinyl)benzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.319 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of using 4-(1-Pyrrolidinyl)benzaldehyde in the synthesis of pyrrolidine chalcones?
A1: this compound serves as a crucial building block in the synthesis of pyrrolidine chalcones []. It acts as the aldehyde component in the Claisen-Schmidt condensation reaction with various substituted ketones. This reaction forms a new carbon-carbon bond, ultimately leading to the formation of diverse pyrrolidine chalcones.
Q2: What are the potential applications of the synthesized pyrrolidine chalcones?
A2: The research highlights the potential antimicrobial properties of the synthesized pyrrolidine chalcones []. The inclusion of the pyrrolidine ring, introduced through this compound, might contribute to enhanced antimicrobial activity. Further research is needed to fully elucidate the structure-activity relationship and explore the potential of these compounds as antimicrobial agents.
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